Cas no 2228170-25-8 (4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione)

• Product Name: 4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione
• CAS No: 2228170-25-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5985664
• PubChem ID: 165723048
• Update Time: 2025-05-25

4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione
• EN300-1781198
• 2228170-25-8

• Inchi： 1S/C14H13NO3/c1-15-8-11(10-4-2-3-5-12(10)15)9-6-13(16)18-14(17)7-9/h2-5,8-9H,6-7H2,1H3
• InChI Key： MRVJOTKYQQTPRY-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1=CN(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.3Ų

Additional information on 4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione

4-(1-Methyl-1H-Indol-3-Yl)Oxane-2,6-Dione: A Comprehensive Overview

4-(1-Methyl-1H-indol-3-yl)oxane-2,6-dione is a fascinating compound with the CAS number 2228170-25-8, known for its unique structural and functional properties. This compound belongs to the class of oxadiones, which are derivatives of cyclic ketones with two ketone groups. The indole moiety in its structure contributes to its aromaticity and potential biological activity. Recent studies have highlighted its role in various chemical and biological applications, making it a subject of interest in contemporary research.

The molecular structure of 4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione is characterized by a six-membered oxane ring fused with an indole group. The indole ring, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, introduces significant aromaticity and conjugation into the molecule. The methyl group attached to the indole nitrogen further modulates the electronic properties of the compound, influencing its reactivity and stability. This structural arrangement makes it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione through various methodologies. One notable approach involves the cyclization of appropriately substituted diketones or enamine intermediates under controlled conditions. These methods not only enhance the yield but also provide insights into the regioselectivity and stereoselectivity of the reaction pathways. Such studies are crucial for scaling up production and exploring its commercial applications.

From a biological standpoint, 4-(1-methyl-1H-indol-3-yl)oxane-2,6-dione has shown promising activity in vitro against several enzyme targets. For instance, it has demonstrated inhibitory effects on kinases and other protein targets implicated in diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug discovery programs. Furthermore, ongoing research is exploring its ability to modulate cellular signaling pathways, which could pave the way for novel therapeutic interventions.

In terms of material science applications, 4-(1-methyl-1H-indol-3-Yl)oxane-2,6-dione exhibits interesting photophysical properties due to its conjugated system. It has been investigated as a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its high quantum yield and stability under ambient conditions make it a compelling choice for such applications. Recent studies have also explored its use as a photosensitizer in photodynamic therapy, leveraging its ability to generate reactive oxygen species upon light activation.

The environmental impact of 4-(1-methyl-1H-indol-3-Yl)oxane-2,6-dione is another area gaining attention. Researchers are examining its biodegradation pathways and toxicity profiles to ensure sustainable use in industrial processes. Preliminary data suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. However, further studies are required to fully understand its ecological implications.

In conclusion, 4-(1-methyl-1H-indol-3-Yl)oxane-2,6-dione (CAS No: 2228170–25–8) stands out as a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in cutting-edge research and development efforts.